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Compound of Interest

Compound Name: 2,2,4,5-Tetramethylhexane

Cat. No.: B103312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available thermodynamic data for 2,2,4,5-
tetramethylhexane. It includes calculated thermochemical and physical properties, a

generalized experimental protocol for determining the enthalpy of combustion for liquid

hydrocarbons, and a visualization of a relevant synthetic pathway. This document is intended to

serve as a foundational resource for professionals in research and development who require

thermodynamic data for this compound.

Core Thermodynamic Data
The following tables summarize key thermodynamic and physical property data for 2,2,4,5-
tetramethylhexane. The data presented here are primarily based on computational

estimations from the Cheméo database, a comprehensive source for chemical and physical

properties.[1] It is important to note that while these calculated values are useful for modeling

and prediction, they may differ from experimentally determined values. The National Institute of

Standards and Technology (NIST) provides access to critically evaluated experimental data,

which may be available through institutional subscriptions.[2]

Table 1: Calculated Thermodynamic Properties of 2,2,4,5-Tetramethylhexane[1]
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Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

31.28 kJ/mol
Joback Calculated

Property

Enthalpy of Formation

at Standard

Conditions (gas,

ΔfH°gas)

-269.04 kJ/mol
Joback Calculated

Property

Heat of Combustion,

Gross (Δc,grossH)
6768.46 kJ/mol KDB

Heat of Combustion,

Net (Δc,netH)
6284.326 kJ/mol KDB

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

7.20 kJ/mol
Joback Calculated

Property

Table 2: Calculated Physical Properties of 2,2,4,5-Tetramethylhexane[1]

Property Value Unit Source

Molecular Weight 142.28 g/mol
IUPAC Atomic

Weights

Normal Boiling Point

(Tboil)
Not Available K -

Normal Melting Point

(Tfus)
Not Available K -

Critical Temperature

(Tc)
Not Available K -

Critical Pressure (Pc) Not Available kPa -

Critical Volume (Vc) Not Available m³/kmol -

Acentric Factor (ω) 0.3630 - KDB
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Experimental Protocols: Determination of Enthalpy
of Combustion
While specific experimental protocols for 2,2,4,5-tetramethylhexane are not readily available

in the public domain, a generalized methodology for determining the enthalpy of combustion of

liquid hydrocarbons using bomb calorimetry can be described. This protocol is based on

established principles of combustion calorimetry.

Objective: To determine the enthalpy of combustion of a volatile liquid hydrocarbon.

Apparatus:

Bomb calorimeter

Oxygen cylinder with pressure regulator

Sample holder (e.g., thin-walled glass ampule or gelatin capsule)

Ignition system (iron fuse wire)

Calorimeter bucket with a known mass of water

High-precision thermometer or temperature probe

Stirrer

Analytical balance

Procedure:

Sample Preparation: A precise mass of the liquid hydrocarbon (e.g., 0.5 to 1.0 g) is

encapsulated in a sealed, thin-walled glass bulb or gelatin capsule to prevent evaporation.[3]

The mass of the sample is determined accurately using an analytical balance.

Bomb Assembly: The encapsulated sample is placed in the sample holder within the bomb. A

known length of iron fuse wire is attached to the ignition circuit, with the wire in contact with

the sample capsule.
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Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove

atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure of approximately

30 atm.[3]

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter bucket. The system is allowed to come to thermal equilibrium, and the initial

temperature is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at

regular intervals until a maximum temperature is reached and the system begins to cool.

Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior

is inspected for any signs of incomplete combustion (e.g., soot). The residual fuse wire is

collected and weighed to determine the mass that was combusted. The bomb washings can

be analyzed to quantify the formation of nitric and sulfuric acids, which contribute to the total

heat released.

Data Analysis: The heat capacity of the calorimeter system (the "calorimeter constant") is

determined by combusting a standard substance with a known heat of combustion, such as

benzoic acid.[3] The heat released by the combustion of the hydrocarbon sample is then

calculated using the measured temperature change and the calorimeter constant.

Corrections are applied for the heat of combustion of the fuse wire and the heat of formation

of any acids produced. The enthalpy of combustion per mole of the hydrocarbon is then

calculated from the heat released and the initial mass of the sample.

Chemical Synthesis Pathway
While 2,2,4,5-tetramethylhexane is not known to be involved in biological signaling pathways,

its synthesis is of interest in organic chemistry. One common method for the formation of highly

branched alkanes is the Wurtz reaction. The following diagram illustrates the synthesis of a

related isomer, 2,2,5,5-tetramethylhexane, via the Wurtz coupling of a neopentyl-halide. This

reaction involves the reductive coupling of two alkyl halides in the presence of sodium metal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://nvlpubs.nist.gov/nistpubs/jres/18/jresv18n2p115_A1b.pdf
https://nvlpubs.nist.gov/nistpubs/jres/18/jresv18n2p115_A1b.pdf
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wurtz Reaction for the Synthesis of 2,2,5,5-Tetramethylhexane

Reactants

Reaction Conditions

Products
2 x Neopentyl Halide

(e.g., 1-chloro-2,2-dimethylpropane)

Dry Ether

+

Sodium Metal (Na) +

2,2,5,5-TetramethylhexaneForms

Sodium Halide (NaX)
Forms

Click to download full resolution via product page

Caption: Synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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